2-[1-(2,3-dimethylphenyl)imidazol-2-yl]sulfanyl-N-(5-methyl-1,2-oxazol-3-yl)acetamide
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Overview
Description
The compound “2-[1-(2,3-dimethylphenyl)imidazol-2-yl]sulfanyl-N-(5-methyl-1,2-oxazol-3-yl)acetamide” is a complex organic molecule that contains several functional groups, including an imidazole ring, a sulfanyl group, and an acetamide group . Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It is known for its broad range of chemical and biological properties and is a core component of many natural products and pharmaceuticals .
Chemical Reactions Analysis
The reactivity of this compound would be influenced by its functional groups. For example, the imidazole ring might participate in reactions with acids and bases, while the sulfanyl group might be involved in oxidation and reduction reactions .Scientific Research Applications
Synthesis and Characterization
Several studies have focused on synthesizing and characterizing compounds with structures similar to the specified chemical, exploring their potential applications in medicinal chemistry and materials science. For instance, research on the synthesis of amidomethane sulfonyl-linked bis heterocycles has demonstrated methods for preparing compounds with antioxidant activity, highlighting the importance of structural variation in modulating biological properties (Talapuru et al., 2014). Similar approaches have been used to synthesize novel coordination complexes with potential for hydrogen bonding and antioxidant activity (Chkirate et al., 2019).
Antimicrobial and Antioxidant Activities
Compounds related to the specified chemical have been evaluated for antimicrobial and antioxidant activities. For example, new thiazolidin-4-one derivatives were synthesized to determine their antimicrobial activity, providing insights into feasible structure–activity relationships (Baviskar et al., 2013). Another study synthesized 1,3,4-oxadiazole-2yl-N-(2-methoxy-5-chlorophenyl)-2-sulfanyl acetamide derivatives to screen them against various enzymes, showcasing their activity against acetylcholinesterase (Rehman et al., 2013).
Pharmacological Evaluation
The pharmacological evaluation of related compounds has revealed potential therapeutic applications. For example, a series of N-substituted 5-[(4-chlorophenoxy)methyl]-1,3,4-oxadiazole-2yl-2-sulfanyl acetamides demonstrated remarkable antibacterial activity, underscoring the utility of structural modification in discovering new antimicrobial agents (Siddiqui et al., 2014).
Mechanism of Action
Target of Action
It’s worth noting that similar compounds have been found to inhibit the metabolism of gangliosides , which are a type of glycosphingolipid found in the plasma membrane of animal cells. These molecules play crucial roles in various cellular processes, including signal transduction and cell recognition .
Mode of Action
This could potentially alter the function of the target proteins, leading to changes in cellular processes .
Biochemical Pathways
Gangliosides are involved in numerous biological functions, including cell proliferation, differentiation, and apoptosis .
Result of Action
If it acts as an inhibitor of ganglioside metabolism, it could potentially lead to alterations in cell signaling and other cellular processes .
Properties
IUPAC Name |
2-[1-(2,3-dimethylphenyl)imidazol-2-yl]sulfanyl-N-(5-methyl-1,2-oxazol-3-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N4O2S/c1-11-5-4-6-14(13(11)3)21-8-7-18-17(21)24-10-16(22)19-15-9-12(2)23-20-15/h4-9H,10H2,1-3H3,(H,19,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ASZKOQQPRCWLME-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)N2C=CN=C2SCC(=O)NC3=NOC(=C3)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201321974 |
Source
|
Record name | 2-[1-(2,3-dimethylphenyl)imidazol-2-yl]sulfanyl-N-(5-methyl-1,2-oxazol-3-yl)acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201321974 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
342.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
1 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID24816300 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS No. |
851131-65-2 |
Source
|
Record name | 2-[1-(2,3-dimethylphenyl)imidazol-2-yl]sulfanyl-N-(5-methyl-1,2-oxazol-3-yl)acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201321974 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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